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Compound of Interest

Compound Name: 2,3-Dinitrotoluene

Cat. No.: B167053 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,3-Dinitrotoluene (2,3-DNT) is a nitroaromatic compound and one of the six isomers of

dinitrotoluene. While 2,4-DNT and 2,6-DNT are the more common isomers found in military-

grade explosives and industrial products, 2,3-DNT is also present in trace amounts.[1] Its

detection and quantification are crucial for forensic analysis, environmental monitoring of

contaminated sites, and quality control in the manufacturing of certain chemical products. This

document provides detailed application notes and protocols for the use of 2,3-Dinitrotoluene
as an analytical standard in the analysis of explosives and related compounds.

Chemical Properties and Safety
2,3-Dinitrotoluene is a yellow crystalline solid.[2] It is important to handle this compound with

appropriate safety precautions due to its potential toxicity and explosive nature.[2]

Chemical Structure:

IUPAC Name: 1-methyl-2,3-dinitrobenzene[2]

CAS Number: 602-01-7[3]

Molecular Formula: C₇H₆N₂O₄[2]
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Molecular Weight: 182.13 g/mol [3]

Safety Precautions:

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Handle in a well-ventilated area or a fume hood.

Avoid inhalation, ingestion, and skin contact.[2]

Store away from heat and potential ignition sources.

Analytical Applications
2,3-Dinitrotoluene is primarily used as a reference standard for the qualitative and quantitative

analysis of explosives and their degradation products in various matrices, including soil, water,

and post-blast debris. The most common analytical techniques for this purpose are High-

Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry

(GC-MS).

Quantitative Data
The following tables summarize typical performance data for the analysis of dinitrotoluene

isomers. While specific data for 2,3-DNT is limited, the data for 2,4-DNT and 2,6-DNT provide a

strong indication of the expected performance when using 2,3-DNT as a standard.

Table 1: HPLC-UV Method Performance for Dinitrotoluene Isomers
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Parameter 2,4-Dinitrotoluene 2,6-Dinitrotoluene Reference

Limit of Detection

(LOD)
0.78 µg/L 1.17 µg/L [4][5]

Limit of Quantification

(LOQ)
2.6 µg/L (estimated) 3.9 µg/L (estimated)

Linearity (R²) >0.99 >0.99 [4][5]

Recovery 95-98% 95-98% [4][5]

Table 2: GC-MS Method Performance for Dinitrotoluene Isomers

Parameter 2,4-Dinitrotoluene 2,6-Dinitrotoluene Reference

Limit of Detection

(LOD)

0.3 ng/mL - 1.21 µ

g/sample
Not specified [6][7]

Limit of Quantification

(LOQ)

0.9 ng/mL - 1.21 µ

g/sample
Not specified [6][7]

Linearity (R²) >0.99 >0.99

Recovery 95.0% 93.7% [6]

Experimental Protocols
Protocol 1: Preparation of 2,3-Dinitrotoluene Standard
Solutions
This protocol describes the preparation of stock and working standard solutions of 2,3-DNT for

use in calibration.

Materials:

2,3-Dinitrotoluene analytical standard

Acetonitrile (HPLC grade)
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Methanol (HPLC grade)

Volumetric flasks (Class A)

Analytical balance

Pipettes (calibrated)

Procedure:

Stock Standard Preparation (e.g., 1000 µg/mL):

1. Accurately weigh approximately 10 mg of 2,3-Dinitrotoluene into a 10 mL volumetric

flask.

2. Dissolve the solid in a small amount of acetonitrile.

3. Bring the flask to volume with acetonitrile and mix thoroughly.

4. This stock solution should be stored in an amber vial at 4°C.

Working Standard Preparation (e.g., 0.1 - 10 µg/mL):

1. Perform serial dilutions of the stock standard solution using a mixture of acetonitrile and

water (or another appropriate solvent compatible with the analytical method) to prepare a

series of working standards at the desired concentrations.

2. For example, to prepare a 10 µg/mL working standard, pipette 100 µL of the 1000 µg/mL

stock solution into a 10 mL volumetric flask and bring to volume with the desired solvent.

Stock Standard Preparation Working Standard Preparation

Weigh 2,3-DNT Dissolve in Acetonitrile Bring to Volume Store at 4°C Serial Dilution of StockUse for dilution Prepare Calibration Curve Standards

Click to download full resolution via product page
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Standard Solution Preparation Workflow

Protocol 2: Analysis of Explosives in Soil by HPLC-UV
using 2,3-DNT Standard
This protocol outlines a method for the extraction and analysis of explosives, including 2,3-

DNT, from soil samples.

Materials:

Soil sample

2,3-Dinitrotoluene working standards

Acetonitrile (HPLC grade)

Deionized water

Solid Phase Extraction (SPE) cartridges (e.g., C18)

Ultrasonic bath

Centrifuge

Syringe filters (0.45 µm)

HPLC system with UV detector

Procedure:

Sample Extraction:

1. Weigh approximately 2 g of the soil sample into a centrifuge tube.

2. Add 10 mL of acetonitrile to the tube.

3. Sonicate the mixture for 18 hours in a cooled ultrasonic bath.

4. Centrifuge the sample at 3000 rpm for 10 minutes.
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5. Filter the supernatant through a 0.45 µm syringe filter.

HPLC Analysis:

1. HPLC Conditions:

Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm)

Mobile Phase: Isocratic or gradient elution with a mixture of methanol and water (e.g.,

50:50 v/v).

Flow Rate: 1.0 mL/min

Injection Volume: 20 µL

Detector Wavelength: 254 nm

2. Calibration:

Inject the prepared 2,3-DNT working standards to generate a calibration curve.

3. Sample Analysis:

Inject the extracted soil sample.

Identify and quantify 2,3-DNT and other target explosives by comparing their retention

times and peak areas to those of the standards.
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Protocol 3: Analysis of Explosives in Water by GC-MS
using 2,3-DNT Standard
This protocol provides a method for the extraction and analysis of explosives from water

samples.

Materials:

Water sample

2,3-Dinitrotoluene working standards

Dichloromethane (GC grade)

Sodium sulfate (anhydrous)

Concentrator tube

Nitrogen evaporator

GC-MS system

Procedure:

Sample Extraction:

1. Take 1 L of the water sample in a separatory funnel.

2. Add 60 mL of dichloromethane and shake vigorously for 2 minutes.

3. Allow the layers to separate and drain the organic layer into a flask containing anhydrous

sodium sulfate.

4. Repeat the extraction two more times with fresh portions of dichloromethane.

5. Combine the extracts and concentrate to approximately 1 mL using a nitrogen evaporator.

GC-MS Analysis:
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1. GC-MS Conditions:

Column: DB-5ms or equivalent (e.g., 30 m x 0.25 mm, 0.25 µm)

Carrier Gas: Helium at a constant flow rate.

Inlet Temperature: 250°C

Oven Program: Start at 60°C, hold for 1 minute, then ramp to 280°C at 10°C/min.

MS Transfer Line Temperature: 280°C

Ion Source Temperature: 230°C

Mode: Electron Ionization (EI) with Selected Ion Monitoring (SIM) or full scan.

2. Calibration:

Inject the prepared 2,3-DNT working standards to create a calibration curve.

3. Sample Analysis:

Inject the concentrated sample extract.

Identify and quantify 2,3-DNT and other target explosives based on their retention times

and mass spectra.
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Water Sample Analysis Workflow by GC-MS

Conclusion
2,3-Dinitrotoluene serves as a critical analytical standard for the accurate identification and

quantification of explosive residues. The protocols outlined in these application notes provide

robust and reliable methods for the analysis of 2,3-DNT and other related compounds in

environmental samples. Proper standard preparation and adherence to validated analytical

methods are essential for obtaining high-quality data in forensic and environmental

laboratories.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/product/b167053?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

